methyl 4-(N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethylsulfamoyl]benzoate
• InChI: InChI=1S/C17H18F3N3O4S/c1-27-16(24)12-4-6-13(7-5-12)28(25,26)21-8-9-23-14(11-2-3-11)10-15(22-23)17(18,19)20/h4-7,10-11,21H,2-3,8-9H2,1H3
• InChI Key: IJLRAMQSXFISHL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCN2C(=CC(=N2)C(F)(F)F)C3CC3
• Molecular Formula: C17H18F3N3O4S
• Molecular Weight: 417.4 g/mol

Description

Methyl 4-(N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate is a useful research compound. Its molecular formula is C17H18F3N3O4S and its molecular weight is 417.4. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Supramolecular Structures

Research by Portilla et al. (2007) demonstrated that molecules similar to the compound can form hydrogen-bonded supramolecular structures. These structures are significant in the study of crystallography and materials science, potentially contributing to the understanding of molecular interactions and assembly processes (Portilla et al., 2007).

Potential in Pharmacology

Küçükgüzel et al. (2013) synthesized and characterized derivatives of a similar compound, revealing their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. This suggests the compound's potential utility in the development of new therapeutics (Küçükgüzel et al., 2013).

Antihyperglycemic Agents

Kees et al. (1996) explored the synthesis and structure-activity relationship of similar compounds, leading to the discovery of potent antihyperglycemic agents. This indicates the compound's relevance in diabetes research and treatment (Kees et al., 1996).

Quantum Mechanical Calculations and Spectroscopy

Govindasamy and Gunasekaran (2015) conducted quantum mechanical calculations and spectroscopic investigations on a structurally similar compound. This research is significant in the field of computational chemistry and helps in understanding the molecular properties of such compounds (Govindasamy & Gunasekaran, 2015).

Interaction with Sulfur Tetrafluoride

Gaidarzhy et al. (2020) investigated the interaction of related benzoates with sulfur tetrafluoride. This research contributes to the understanding of chemical reactions involving fluorine-containing compounds, which is important in the field of organic chemistry (Gaidarzhy et al., 2020).

Antibacterial Potential

Azab et al. (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety, similar to the compound , for use as antibacterial agents. This indicates the compound's potential application in developing new antibacterial drugs (Azab et al., 2013).